Cas no 2017319-46-7 (1-(2-cyclobutylpropoxy)-2-iodocyclohexane)

• Product Name: 1-(2-cyclobutylpropoxy)-2-iodocyclohexane
• CAS No: 2017319-46-7
• MF: C₁₃H₂₃IO
• MW: 322.225596666336
• CID: 6389240
• PubChem ID: 165959471
• Update Time: 2025-05-19

1-(2-cyclobutylpropoxy)-2-iodocyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclobutylpropoxy)-2-iodocyclohexane
• 2017319-46-7
• EN300-1136224

• Inchi： 1S/C13H23IO/c1-10(11-5-4-6-11)9-15-13-8-3-2-7-12(13)14/h10-13H,2-9H2,1H3
• InChI Key： ONEYNXRASUHGBW-UHFFFAOYSA-N
• SMILES： IC1CCCCC1OCC(C)C1CCC1

Computed Properties

• Exact Mass: 322.07936g/mol
• Monoisotopic Mass: 322.07936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(2-cyclobutylpropoxy)-2-iodocyclohexane

Introduction to 1-(2-cyclobutylpropoxy)-2-iodocyclohexane (CAS No. 2017319-46-7)

1-(2-cyclobutylpropoxy)-2-iodocyclohexane, identified by the CAS number 2017319-46-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to a class of molecules characterized by the presence of an iodo substituent and an alkoxy group, which make it a versatile intermediate in the synthesis of more complex molecules. The structural features of this compound, particularly the cyclohexane ring substituted with an iodine atom and a cyclobutylpropoxy moiety, contribute to its unique reactivity and potential applications in drug development.

The 1-(2-cyclobutylpropoxy)-2-iodocyclohexane molecule represents an interesting case study in the design of molecular scaffolds for medicinal chemistry. The presence of the iodine atom at the 2-position of the cyclohexane ring introduces a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in the pharmaceutical industry to construct biaryl or heteroaryl systems, which are common motifs in many bioactive compounds. The cyclobutylpropoxy group, on the other hand, adds steric bulk and may influence the conformational preferences of the molecule, potentially affecting its binding properties to biological targets.

In recent years, there has been a growing interest in the development of novel methodologies for constructing complex molecular architectures efficiently and selectively. The 1-(2-cyclobutylpropoxy)-2-iodocyclohexane compound serves as a valuable building block in this context. For instance, its iodine substituent can be readily converted into other functional groups through metal-catalyzed reactions, enabling the synthesis of a wide range of derivatives. These derivatives can then be screened for biological activity, leading to the discovery of new therapeutic agents.

One particularly notable application of this compound is in the synthesis of kinase inhibitors, which are among the most extensively studied drug classes due to their importance in treating various diseases, including cancer. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is often associated with disease states. By designing molecules that selectively inhibit specific kinases, it is possible to modulate these pathways and restore normal cellular function. The 1-(2-cyclobutylpropoxy)-2-iodocyclohexane structure provides a framework that can be modified to target different kinase families effectively.

Recent advances in computational chemistry have also highlighted the potential of this compound as a scaffold for drug discovery. Molecular modeling studies have demonstrated that modifications to the 1-(2-cyclobutylpropoxy)-2-iodocyclohexane core can optimize interactions with target proteins, leading to improved potency and selectivity. These studies often involve virtual screening campaigns, where large libraries of virtual compounds are evaluated computationally before being synthesized experimentally. The use of such high-throughput virtual screening techniques has significantly accelerated the drug discovery process.

The synthesis of 1-(2-cyclobutylpropoxy)-2-iodocyclohexane itself is an interesting challenge that requires careful consideration of reaction conditions and reagent selection. Typically, it involves steps such as halogenation of a precursor molecule followed by alkoxylation. The choice of solvent and catalyst can have a profound impact on the yield and purity of the final product. Given its importance as an intermediate, optimizing these synthetic routes is crucial for industrial-scale production.

In addition to its applications in pharmaceuticals, 1-(2-cyclobutylpropoxy)-2-iodocyclohexane has potential uses in materials science and agrochemicals. For example, its structural features make it a suitable candidate for designing polymers with specific properties or for developing novel pesticides that target particular biological pathways in pests while minimizing toxicity to non-target organisms.

The ongoing research into 1-(2-cyclobutylpropoxy)-2-iodocyclohexane underscores its significance as a versatile building block in synthetic chemistry. As new methodologies emerge and our understanding of biological systems deepens, it is likely that this compound will continue to play a crucial role in the development of innovative chemical solutions across multiple disciplines.